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Compound of Interest

Compound Name: 2-(Spiro[2.3]hexan-4-yl)acetic acid

CAS No.: 2091582-03-3

Cat. No.: B1480418 Get Quote

Executive Summary
Immediate Action: Treat 2-(Spiro[2.3]hexan-4-yl)acetic acid as a High-Energy Organic Acid.

Unlike standard aliphatic acids, the spiro[2.3]hexane core possesses significant ring strain

energy (~55 kcal/mol), rendering it thermodynamically unstable despite its kinetic stability.

Improper disposal—particularly mixing with strong oxidizers or Lewis acids—can trigger

exothermic ring-opening rearrangements.

Primary Disposal Path:

Solids: Segregate into Solid Organic Acid waste streams. Label as "Strained Ring System."

Liquids: Segregate into Non-Halogenated Organic waste (if in solvent) or Aqueous Acid

waste (if water-soluble).

Prohibited: Do NOT mix with Nitric Acid, Peroxides, or Cyanide salts.

Chemical Profile & Hazard Analysis
To ensure safe handling, one must understand the causality between the molecule's structure

and its waste profile.
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Feature Structural Moiety Hazard Implication

Acidity Carboxylic Acid (–COOH)

Corrosive (pH < 2 in solution).

Incompatible with bases,

cyanides, and sulfides (gas

release).

Latent Energy

Spiro[2.3]hexane

(Cyclopropane fused to

Cyclobutane)

High Heat of Combustion. The

ring system is prone to acid-

catalyzed rearrangement (ring

expansion) which is

exothermic.

Reactivity -Carbon

Potential for enolization;

generally stable but reactive

toward strong electrophiles.

Expert Insight: The spiro[2.3]hexane moiety is a "loaded spring." While the acetic acid tail

dictates its solubility and pH, the spiro core dictates its thermodynamic potential. In a waste

drum, catalytic amounts of strong mineral acids (e.g.,

) can initiate a cascade rearrangement of the spiro rings, generating heat that may pressurize
the container.

Risk Assessment & Compatibility
Before disposal, verify the waste stream compatibility.[1]
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Chemical Class Compatibility Status Scientific Rationale

Strong Oxidizers (Nitric Acid,

Chromic Acid)
INCOMPATIBLE

Explosion Hazard. Oxidizers

attack the strained C-C bonds;

Nitric acid + organic acids is a

known cause of waste drum

rupture.[2]

Strong Bases (NaOH, KOH) CAUTION

Exothermic neutralization.

Perform controlled

neutralization only if required

by local EHS; otherwise,

dispose of as acidic waste.

Cyanides / Sulfides LETHAL

Gas Evolution. Acid contact

releases HCN or

gas immediately.

Halogenated Solvents (DCM,

Chloroform)
Compatible

Generally safe, but

segregating Halogenated vs.

Non-Halogenated is standard

for incineration cost control.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired solids, contaminated weighing boats, filter cakes.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass

jar. Avoid metal containers due to acid corrosion.

Labeling:

Standard Label: "Hazardous Waste - Solid Organic Acid."

Constituents: "2-(Spiro[2.3]hexan-4-yl)acetic acid."

Hazard Flags: Check "Corrosive" and "Toxic."[3]
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Segregation: Place the container in the Organic Acids secondary containment bin.

Disposal: Hand off to EHS for Incineration. This is the only method that guarantees

destruction of the strained ring system.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicability: HPLC effluent, reaction workups.

pH Verification: Using a pH strip, confirm the waste stream is Acidic (pH < 7).

Solvent Check:

Scenario 1 (Organic Solvent > 50%): Pour into flammable solvent waste carboy. Ensure

the carboy material is compatible (HDPE or Stainless Steel Safety Can).

Scenario 2 (Aqueous > 50%): Pour into aqueous acid waste carboy.

Neutralization (Optional/Site Specific):

Warning: Do not neutralize high-concentration spiro-acid waste in the lab unless trained.

The heat of neutralization + heat of ring strain release can cause splattering.

If required: Dilute 1:10 with water, place in an ice bath, and slowly add 1M NaOH until pH

~7. Discard as neutral aqueous waste.

Decision Tree: Waste Stream Logic
The following diagram illustrates the logical flow for determining the correct waste stream,

ensuring compliance and safety.

Figure 1: Decision logic for segregating spiro-acid waste streams to prevent incompatibility

incidents.

Regulatory Context (RCRA)
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In the United States, this compound falls under the Resource Conservation and Recovery Act

(RCRA).[4]

Classification: It is likely a Characteristic Waste rather than a Listed Waste (P or U list).

Waste Codes:

D002 (Corrosivity): If the waste is aqueous and pH

2.

D001 (Ignitability): If the waste is in an organic solvent with Flash Point < 60°C.

Satellite Accumulation: Store waste in the laboratory ("Satellite Accumulation Area") until the

container is full or 3 days have passed, then transfer to the central accumulation area.

Spill Contingency Plan
Minor Spill (< 100 mL/g):

Isolate: Alert nearby personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles.

Neutralize: Cover spill with Sodium Carbonate (Soda Ash) or Sodium Bicarbonate. Wait for

bubbling (

) to cease.

Collect: Scoop the resulting sludge into a waste container labeled "Spill Debris - Organic

Acid."

Clean: Wash surface with soap and water.

Major Spill (> 100 mL/g):

Evacuate: Leave the immediate area.

Ventilate: If safe, close hood sashes.
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Contact: Call EHS / Emergency Response immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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